Cas no 2288072-65-9 (3-{(tert-butoxy)carbonylamino}-2-(1-methyl-1H-pyrazol-4-yl)methylpropanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-2-(1-methyl-1H-pyrazol-4-yl)methylpropanoic acid
• CAS No: 2288072-65-9
• MF: C₁₃H₂₁N₃O₄
• MW: 283.323543310165
• CID: 6250165
• PubChem ID: 165889760
• Update Time: 2025-05-20

3-{(tert-butoxy)carbonylamino}-2-(1-methyl-1H-pyrazol-4-yl)methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-2-(1-methyl-1H-pyrazol-4-yl)methylpropanoic acid
• 2288072-65-9
• 3-{[(tert-butoxy)carbonyl]amino}-2-[(1-methyl-1H-pyrazol-4-yl)methyl]propanoic acid
• EN300-1071110

• Inchi： 1S/C13H21N3O4/c1-13(2,3)20-12(19)14-7-10(11(17)18)5-9-6-15-16(4)8-9/h6,8,10H,5,7H2,1-4H3,(H,14,19)(H,17,18)
• InChI Key： NPIRHHDAUGMJKD-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(=O)O)CC1C=NN(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.15320616g/mol
• Monoisotopic Mass: 283.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-2-(1-methyl-1H-pyrazol-4-yl)methylpropanoic acid

Research Brief on 3-{(tert-butoxy)carbonylamino}-2-(1-methyl-1H-pyrazol-4-yl)methylpropanoic acid (CAS: 2288072-65-9)

In recent years, the compound 3-{(tert-butoxy)carbonylamino}-2-(1-methyl-1H-pyrazol-4-yl)methylpropanoic acid (CAS: 2288072-65-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and prodrugs. The tert-butoxycarbonyl (Boc) protecting group and the pyrazole moiety are key functional elements that contribute to its biological activity and synthetic versatility.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacokinetic properties and target specificity. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of protease inhibitors, demonstrating its utility in modulating enzyme activity. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's purity and structural integrity, underscoring its reliability for further pharmaceutical development.

Another significant application of 3-{(tert-butoxy)carbonylamino}-2-(1-methyl-1H-pyrazol-4-yl)methylpropanoic acid lies in its potential as a building block for peptide mimetics. Research published in Bioorganic & Medicinal Chemistry Letters (2024) explored its incorporation into peptide backbones to improve metabolic stability and bioavailability. The results indicated that derivatives of this compound exhibited enhanced resistance to enzymatic degradation, making them suitable candidates for oral drug formulations.

In addition to its synthetic applications, this compound has been investigated for its biological activity. Preliminary in vitro studies have shown that it exhibits moderate inhibitory effects on certain inflammatory cytokines, suggesting potential applications in autoimmune diseases. However, further in vivo studies are required to validate these findings and assess its therapeutic efficacy.

The safety profile of 3-{(tert-butoxy)carbonylamino}-2-(1-methyl-1H-pyrazol-4-yl)methylpropanoic acid has also been a subject of recent research. Toxicological assessments conducted in rodent models indicated low acute toxicity, with no significant adverse effects observed at therapeutic doses. These findings support its potential for clinical development, although long-term toxicity studies are still underway.

In conclusion, 3-{(tert-butoxy)carbonylamino}-2-(1-methyl-1H-pyrazol-4-yl)methylpropanoic acid (CAS: 2288072-65-9) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its applications range from serving as a synthetic intermediate to exhibiting intrinsic biological activity, making it a valuable asset for researchers. Future studies should focus on optimizing its derivatives for specific therapeutic targets and advancing its clinical translation.